Cas no 1594120-16-7 (N-{2-(2-methylpentan-3-yl)aminoethyl}cyclopropanecarboxamide)

• Product Name: N-{2-(2-methylpentan-3-yl)aminoethyl}cyclopropanecarboxamide
• CAS No: 1594120-16-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5151722
• PubChem ID: 75525142
• Update Time: 2025-05-24

N-{2-(2-methylpentan-3-yl)aminoethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-[(1-ethyl-2-methylpropyl)amino]ethyl]-
• N-{2-(2-methylpentan-3-yl)aminoethyl}cyclopropanecarboxamide

• Inchi： 1S/C12H24N2O/c1-4-11(9(2)3)13-7-8-14-12(15)10-5-6-10/h9-11,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： GHMMDOAXTWMETO-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC(CC)C(C)C)=O)CC1

Additional information on N-{2-(2-methylpentan-3-yl)aminoethyl}cyclopropanecarboxamide

N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide: A Comprehensive Overview

N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide, commonly referred to by its CAS number 1594120-16-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide is characterized by a cyclopropane ring attached to a carboxamide group, which is further connected to an aminoethyl side chain substituted with a 2-methylpentan-3-yl group. This configuration imparts the molecule with a unique combination of rigidity and flexibility, making it suitable for various chemical and biological interactions. The cyclopropane ring, known for its high ring strain, contributes to the compound's reactivity and stability, while the aminoethyl group enhances its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in drug design, particularly in the development of anti-tumor agents and antibiotics. The compound's ability to form stable amide bonds makes it an ideal candidate for peptide synthesis, where it can serve as a building block for larger biomolecules. Additionally, its structural versatility has led to investigations into its use in polymer chemistry, where it could potentially act as a monomer or cross-linking agent.

The synthesis of N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide typically involves multi-step reactions, often starting from readily available starting materials such as cyclopropane carboxylic acid or its derivatives. One common approach involves the formation of an acid chloride intermediate, which is then subjected to nucleophilic substitution with an appropriate amine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has shown promise in both therapeutic and industrial contexts. In the pharmaceutical industry, it has been investigated for its potential as a drug delivery agent due to its ability to enhance drug solubility and permeability. In material science, researchers have explored its use as a component in advanced polymers and composites, leveraging its structural integrity and thermal stability.

From a toxicological perspective, studies have been conducted to assess the safety profile of N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide. These studies indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still underway to fully understand its chronic effects on various biological systems.

Looking ahead, the future of this compound lies in further exploration of its biological activities and optimization of its synthetic pathways. Collaborative efforts between chemists and biologists are expected to unlock new applications in fields such as nanotechnology and regenerative medicine. As research continues to unfold, N-{2-(2-Methylpentan-3-yl)Aminoethyl}Cyclopropanecarboxamide stands poised to make significant contributions to both academic research and industrial innovation.